Cas no 91041-76-8 (1-(bromomethyl)-3-ethenylbenzene)

• Product Name: 1-(bromomethyl)-3-ethenylbenzene
• CAS No: 91041-76-8
• MF: C₉H₉Br
• MW: 197.071761846542
• CID: 2813268
• Update Time: 2025-05-25

1-(bromomethyl)-3-ethenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-ethenylbenzene

• Inchi： 1S/C9H9Br/c1-2-8-4-3-5-9(6-8)7-10/h2-6H,1,7H2
• InChI Key： WFCJSNUJPWSKNE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=C)C=1

Additional information on 1-(bromomethyl)-3-ethenylbenzene

Comprehensive Guide to 1-(Bromomethyl)-3-ethenylbenzene (CAS No. 91041-76-8): Properties, Applications, and Industry Insights

1-(Bromomethyl)-3-ethenylbenzene (CAS No. 91041-76-8) is a versatile organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. This brominated aromatic derivative has gained significant attention due to its unique reactivity, particularly in cross-coupling reactions and polymer modification processes. With the growing demand for high-performance materials and custom synthesis solutions, this compound has become increasingly relevant in modern chemical research.

The molecular structure of 1-(Bromomethyl)-3-ethenylbenzene features both a reactive bromomethyl group and a vinyl functionality, making it particularly valuable for click chemistry applications and material science innovations. Recent studies highlight its potential in developing advanced polymers with tailored properties, addressing current industry needs for sustainable materials and green chemistry solutions. Researchers are particularly interested in its role as a building block for complex molecular architectures.

From a commercial perspective, CAS 91041-76-8 has seen growing demand in the pharmaceutical intermediates market, especially for the synthesis of biologically active compounds. Its dual functionality allows for sequential modification, which is crucial in drug discovery and medicinal chemistry applications. The compound's stability under various conditions makes it suitable for scale-up processes, a critical factor for industrial applications.

Quality control of 1-(Bromomethyl)-3-ethenylbenzene typically involves advanced analytical techniques such as HPLC analysis, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research-grade chemicals and commercial applications. Storage recommendations generally include protection from light and moisture, with optimal conditions varying based on specific use cases.

Recent innovations in synthetic methodology have improved the production efficiency of CAS 91041-76-8, reducing byproducts and enhancing yield. These advancements align with the chemical industry's focus on process optimization and waste reduction. Environmental considerations have also led to the development of alternative synthetic routes that minimize hazardous reagents while maintaining high selectivity.

The safety profile of 1-(Bromomethyl)-3-ethenylbenzene has been extensively studied, with proper handling procedures well-documented in chemical safety databases. While not classified as extremely hazardous, standard precautions for brominated compounds should be followed, including the use of appropriate personal protective equipment (PPE) and engineering controls during handling.

Market analysis indicates steady growth in demand for functionalized aromatic compounds like 91041-76-8, driven by expanding applications in material science and life sciences. The compound's versatility makes it valuable for developing smart materials, responsive polymers, and specialty coatings with unique properties. These applications are particularly relevant in sectors focusing on advanced manufacturing and high-tech materials.

From a regulatory standpoint, 1-(Bromomethyl)-3-ethenylbenzene is generally compliant with major chemical inventories worldwide, though specific restrictions may apply in certain jurisdictions. Manufacturers and users should consult current chemical regulations and compliance requirements for their specific applications and regions.

Future research directions for CAS 91041-76-8 include exploring its potential in nanotechnology applications and as a precursor for functional materials with tailored electronic or optical properties. The compound's molecular structure offers opportunities for creating advanced composites and hybrid materials with applications in emerging technologies.

For researchers and industry professionals seeking high-purity 1-(Bromomethyl)-3-ethenylbenzene, several reputable suppliers offer the compound in various quantities and purity grades. Quality certifications such as analytical certificates and batch-specific data are essential considerations when sourcing this material for critical applications.

The synthesis and application of 91041-76-8 continue to be active areas of research, with recent publications highlighting novel uses in catalysis and materials engineering. As chemical innovation progresses, this compound is likely to find new applications in cutting-edge technologies, maintaining its relevance in the evolving landscape of specialty chemicals and functional materials.